Cas no 405-39-0 (Z-Lys(Z)-OH)

• Product Name: Z-Lys(Z)-OH
• CAS No: 405-39-0
• MF: C₂₂H₂₆N₂O₆
• MW: 414.451646327972
• MDL: MFCD00037822
• CID: 37303
• PubChem ID: 24890354
• Update Time: 2025-04-18

Z-Lys(Z)-OH Chemical and Physical Properties

Names and Identifiers

• N,N'-Dibenzyloxycarbonyl-L-lysine
• Z-Lys(Z)-OH
• (2S)-2,6-bis(phenylmethoxycarbonylamino)hexanoic acid
• L-Lysine,N2,N6-bis[(phenylmethoxy)carbonyl]-
• N2,N6-Bis(benzyloxycarbonyl)-L-lysine
• ZzLys[Z-Lys(Z)-OH]
• (2S)-2,6-bis[(phenylmethoxy)carbonylamino]hexanoic acid
• (S)-2,6-Bis(((benzyloxy)carbonyl)amino)hexanoic acid
• N,N
• N,N'-Di-Cbz-L-lysine
• N2,N6-Bis[(phenylmethoxy)carbonyl]-L-lysine
• N2,N6-Bis-Cbz-L-lysine
• N2,N6-Dibenzyloxycarbonyl-(S)-lysine
• Nalpha,Nepsilon-Di-Z-L-lysine
• N-Cbz-L-Lys(N-Cbz)-OH
• Lysine,N2,N6-dicarboxy-, N2,N6-dibenzyl ester, L- (6CI,7CI,8CI)
• N,N'-Bis(benzyloxycarbonyl)-L-lysine
• N,N'-Bis(benzyloxycarbonyl)lysine
• N,N'-Dicarbobenzoxy-L-lysine
• N2,N6-Dicarbobenzoxy-L-lysine
• NSC88474
• Na,Ne-Bis(benzyloxycarbonyl)lysine
• Na,Ne-Bis(carbobenzyloxy)-L-lysine
• a,e-Dicarbobenzoxy-L-lysine
• 124: PN: WO2004099237PAGE: 36 claimed protein
• MFCD00037822
• SCHEMBL464715
• N2,N6-Bis((benzyloxy)carbonyl)-L-lysine
• N(alpha),N(epsilon)-di-Z-L-lysine
• N-alpha-N-epsilon-Bis-benzyloxycarbonyl-L-lysine
• (2S)-2,6-bis{[(benzyloxy)carbonyl]amino}hexanoic acid
• J-300182
• CS-W009697
• Q-101776
• F10884
• CHEMBL3409487
• Z-Lys (Z)-OH
• HY-W008981
• AKOS015924159
• L-Lysine, N2,N6-bis[(phenylmethoxy)carbonyl]-
• DTXSID001260463
• Nalpha,Nepsilon -dibenzyloxycarbonyl-L-lysine
• AS-12352
• (S)-2,6-bis(benzyloxycarbonylamino)hexanoic acid
• 405-39-0
• Nalpha,Nepsilon -di-benzyloxycarbonyllysine
• NS00043266
• AKOS015905033
• Z-L-Lys(Z)-OH
• Z-Lys(Z)-OH, >=98.0% (TLC)
• BLZXFNUZFTZCFD-IBGZPJMESA-N
• (2S)-2,6-DI{[(BENZYLOXY)CARBONYL]AMINO}HEXANOIC ACID

• MDL： MFCD00037822
• Inchi： 1S/C22H26N2O6/c25-20(26)19(24-22(28)30-16-18-11-5-2-6-12-18)13-7-8-14-23-21(27)29-15-17-9-3-1-4-10-17/h1-6,9-12,19H,7-8,13-16H2,(H,23,27)(H,24,28)(H,25,26)/t19-/m0/s1
• InChI Key： BLZXFNUZFTZCFD-IBGZPJMESA-N
• SMILES： OC([C@H](CCCCNC(=O)OCC1C=CC=CC=1)NC(=O)OCC1C=CC=CC=1)=O
• BRN： 1897206

Computed Properties

• Exact Mass: 414.17900
• Monoisotopic Mass: 414.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 15
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 3.4
• Topological Polar Surface Area: 114Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.239
• Melting Point: 76-78°C
• Refractive Index: 1.569
• PSA: 113.96000
• LogP: 4.24450
• Specific Rotation: -5.9° (c=1, pyridine)
• Solubility: Not determined

Z-Lys(Z)-OH Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls
• Solvents and Organic Chemicals Organic Compounds Acids/Esters